Cas no 1361579-19-2 (Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid)

• Product Name: Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid
• CAS No: 1361579-19-2
• MF: C₁₄H₈Cl₄O₃
• MW: 366.023520469666
• CID: 4991478
• Update Time: 2025-10-19

Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid

• Inchi： 1S/C14H8Cl4O3/c15-6-1-2-8(10(3-6)13(19)14(20)21)9-4-7(16)5-11(17)12(9)18/h1-5,13,19H,(H,20,21)
• InChI Key： STUFYMSFWVHCHR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=CC=1C(C(=O)O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 5
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid

Comprehensive Overview of Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS No. 1361579-19-2)

Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS No. 1361579-19-2) is a chlorinated biphenyl derivative with significant applications in chemical research and industrial processes. This compound, characterized by its unique molecular structure featuring a hydroxyl group and a tetrachlorobiphenyl moiety, has garnered attention due to its potential utility in specialized chemical syntheses and environmental studies. Researchers and industry professionals often seek detailed information about its properties, synthesis methods, and applications, making it a subject of interest in scientific discussions.

The molecular formula of Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid reflects its complex structure, which includes four chlorine atoms attached to a biphenyl ring and an acetic acid group. This configuration contributes to its distinct chemical behavior, such as solubility in organic solvents and stability under various conditions. Understanding these properties is crucial for its application in fields like material science, where chlorinated compounds are often used to modify polymer properties or as intermediates in the synthesis of more complex molecules.

One of the key areas of interest surrounding Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid is its role in environmental chemistry. Chlorinated biphenyls, in general, have been studied extensively due to their persistence in the environment and potential ecological impacts. While this specific compound is not classified as a pollutant, its structural similarity to other chlorinated biphenyls makes it a valuable reference in studies aimed at understanding degradation pathways and detoxification mechanisms. Researchers frequently explore its behavior under different environmental conditions to gain insights into the fate of similar compounds.

In the pharmaceutical and agrochemical industries, Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid serves as a building block for the synthesis of more complex molecules. Its reactive hydroxyl and carboxyl groups allow for further functionalization, enabling the creation of derivatives with tailored properties. This versatility has led to its use in the development of novel compounds with potential applications in drug discovery and crop protection. Scientists often investigate its reactivity patterns to optimize synthetic routes and improve yields.

The synthesis of Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid typically involves multi-step organic reactions, starting from readily available chlorinated biphenyl precursors. Advanced techniques such as palladium-catalyzed cross-coupling and electrophilic aromatic substitution are commonly employed to achieve high purity and yield. Recent advancements in green chemistry have also prompted researchers to explore more sustainable synthesis methods, reducing the use of hazardous reagents and minimizing waste generation.

Analytical characterization of Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid is performed using techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods provide detailed information about its molecular structure, purity, and stability, which are essential for ensuring its suitability in various applications. Quality control protocols are rigorously followed to meet the standards required by research and industrial users.

From a commercial perspective, the demand for Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid is driven by its niche applications in specialized chemical sectors. Suppliers and manufacturers focus on providing high-purity batches to meet the needs of academic institutions, pharmaceutical companies, and material science laboratories. Market trends indicate a steady interest in chlorinated biphenyl derivatives, particularly for research purposes, which underscores the importance of this compound in the chemical industry.

Safety considerations for handling Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid include standard laboratory precautions such as the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as highly hazardous, its chlorinated nature warrants careful handling to avoid unnecessary exposure. Material safety data sheets (MSDS) provide comprehensive guidelines for storage, disposal, and emergency procedures, ensuring safe usage in laboratory and industrial settings.

Future research directions for Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid may explore its potential in emerging fields such as nanotechnology and renewable energy. Its unique structural features could be leveraged to develop new materials with enhanced electronic or catalytic properties. Additionally, ongoing studies on its environmental behavior may contribute to improved waste management strategies for chlorinated compounds, aligning with global sustainability goals.

In conclusion, Hydroxy-(4,2',3',5'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS No. 1361579-19-2) is a compound of significant scientific and industrial relevance. Its multifaceted applications, from chemical synthesis to environmental research, highlight its importance in advancing knowledge and technology. As interest in specialized chlorinated compounds continues to grow, this molecule remains a valuable subject for further investigation and innovation.